N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C25H24N2O4/c1-30-22-11-5-6-12-23(22)31-17-24(28)26-20-13-14-21-19(16-20)10-7-15-27(21)25(29)18-8-3-2-4-9-18/h2-6,8-9,11-14,16H,7,10,15,17H2,1H3,(H,26,28)
• InChI Key: AJURKKSRKSLJFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=CC=C4
• Molecular Formula: C25H24N2O4
• Molecular Weight: 416.5 g/mol

Description

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide, also known as BTHQ, is a synthetic small molecule that has been studied for its potential use in various scientific research applications. BTHQ is a highly selective and potent antagonist of the histamine H3 receptor, which has been found to be involved in the regulation of several physiological processes such as sleep, appetite, memory, and learning. BTHQ has been found to have a number of advantages over other H3 receptor antagonists, making it an attractive option for research applications.

Mechanism of Action

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide binds to the histamine H3 receptor, which is a G-protein coupled receptor that is involved in the regulation of a number of physiological processes. Upon binding to the receptor, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide inhibits the receptor's ability to respond to histamine and other agonists, resulting in a decrease in the activity of the receptor. This inhibition of the receptor's activity can lead to a number of physiological effects, depending on the particular physiological process that is being regulated.
Biochemical and Physiological Effects
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide has been found to have a number of biochemical and physiological effects. It has been found to inhibit the release of histamine, which can lead to a decrease in inflammation and allergic reactions. Additionally, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide has been found to have an anxiolytic effect, which can lead to a decrease in anxiety. N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide has also been found to have a sedative effect, which can lead to an increase in sleep duration and quality. Furthermore, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide has been found to have an appetite-suppressing effect, which can lead to a decrease in food intake.

Advantages and Limitations for Lab Experiments

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide has a number of advantages and limitations for lab experiments. One of the main advantages of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide is its high selectivity and potency for the histamine H3 receptor. This makes it an attractive option for research applications as it can be used to study the effects of H3 receptor activation and inhibition. Additionally, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide is relatively stable, making it suitable for long-term storage. However, one of the main limitations of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide is its relatively low solubility, which can make it difficult to use in some experiments.

Future Directions

There are a number of potential future directions for research involving N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide. One potential direction is to further investigate the effects of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide on the cardiovascular system. Additionally, further research could be conducted to investigate the effects of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide on other physiological processes such as metabolism, thermoregulation, and pain. Furthermore, further research could be conducted to investigate the effects of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide on cognitive processes such as memory and learning. Finally, further research could be conducted to investigate the potential therapeutic applications of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide, such as its use in the treatment of anxiety, depression, and insomnia.

Synthesis Methods

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide is synthesized by a multi-step process involving the condensation of the appropriate starting materials. The first step involves the reaction of a benzoyl chloride and a 2-methoxyphenol to form the benzoyloxy-methoxybenzene intermediate. This intermediate is then reacted with 1,2,3,4-tetrahydroquinoline in the presence of a base to form the desired N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide product. The reaction is typically conducted in an inert atmosphere and requires the use of a high temperature and pressure.

Scientific Research Applications

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide has been used in a number of scientific research applications. It has been used to study the pharmacological effects of H3 receptor antagonists, as well as the physiological effects of H3 receptor activation. Additionally, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide has been used to investigate the role of H3 receptors in the regulation of various physiological processes such as sleep, appetite, memory, and learning. Furthermore, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-methoxyphenoxy)acetamide has been used to study the effects of H3 receptor activation on the cardiovascular system and to investigate the effects of H3 receptor agonists and antagonists on the central nervous system.